Cas no 2877670-19-2 (2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole)

• Product Name: 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole
• CAS No: 2877670-19-2
• MF: C₁₂H₁₃N₇
• MW: 255.278520345688
• CID: 5328821
• PubChem ID: 165435509
• Update Time: 2025-06-11

2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 2877670-19-2
• F6671-3972
• AKOS040858485
• 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole
• 3-Methyl-2-[3-(2H-1,2,3-triazol-2-yl)-1-azetidinyl]-3H-imidazo[4,5-b]pyridine

• Inchi： 1S/C12H13N7/c1-17-11-10(3-2-4-13-11)16-12(17)18-7-9(8-18)19-14-5-6-15-19/h2-6,9H,7-8H2,1H3
• InChI Key： QOSOBAJWSHDGDQ-UHFFFAOYSA-N
• SMILES： C12N(C)C(N3CC(N4N=CC=N4)C3)=NC1=CC=CN=2

Computed Properties

• Exact Mass: 255.12324344g/mol
• Monoisotopic Mass: 255.12324344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 505.0±60.0 °C(Predicted)
• pka: 7.82±0.30(Predicted)

Additional information on 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole

Introduction to Compound with CAS No. 2877670-19-2 and Product Name: 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole

The compound with the CAS number 2877670-19-2 and the product name 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic molecules that have been extensively studied for their biological activity and pharmacological properties.

At the core of this compound's structure is a triazole ring, which is a key pharmacophore in many drug molecules. The triazole ring is connected to an azetidine moiety, which further modifies its electronic and steric properties. This combination of heterocyclic rings not only contributes to the compound's stability but also enhances its interactions with biological targets. The presence of a 3-methyl-3H-imidazo[4,5-b]pyridine substituent adds another layer of complexity, providing specific binding interactions that are crucial for its biological activity.

Recent research in medicinal chemistry has highlighted the importance of such multifunctional scaffolds in drug discovery. The 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole molecule exemplifies this trend by integrating multiple pharmacophoric elements into a single framework. This design approach has led to the development of novel compounds with enhanced efficacy and reduced side effects.

One of the most intriguing aspects of this compound is its potential as an inhibitor of various enzymes and receptors involved in disease pathways. Studies have shown that the triazole and azetidine moieties can interact with specific residues in target proteins, leading to allosteric modulation or competitive inhibition. This mechanism of action is particularly relevant in the treatment of inflammatory diseases, cancer, and infectious disorders.

The 3-methyl-3H-imidazo[4,5-b]pyridine component has been identified as a critical moiety for binding to certain protein targets. This scaffold has been extensively explored in the development of antiviral and anticancer agents due to its ability to disrupt key cellular processes. The incorporation of this group into the 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole molecule enhances its binding affinity and selectivity towards these targets.

In vitro studies have demonstrated promising results regarding the biological activity of this compound. Initial assays have shown that it exhibits inhibitory effects on enzymes such as kinases and phosphodiesterases, which are overexpressed in various pathological conditions. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, suggesting its potential for further development into a drug candidate.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the scalability of production but also enhance the overall quality of the final product.

The structural features of this molecule make it an attractive candidate for further exploration in drug discovery programs. The combination of a triazole, an azetidine, and a 3-methyl-3H-imidazo[4,5-b]pyridine moiety provides multiple opportunities for optimization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of this compound to achieve desired therapeutic outcomes.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. These tools have been instrumental in designing derivatives of 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-yl}azetidin-3-yl)-2H-1,2,3-triazole that exhibit improved bioavailability and target specificity. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its utility in diagnostic imaging and as a tool for understanding disease mechanisms at a molecular level. The unique structural properties of this molecule make it suitable for use as a probe in biochemical assays aimed at identifying new drug targets.

In conclusion, the compound with CAS number 2877670-19-2 and product name 2-(1-{3-methyl-3H-imidazo[4,5-b]pyridin-2-y}azetidin ial)- H - triazole represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this molecule，its importance in both academic research and industrial development is likely to grow.